Cas no 1783614-22-1 (1-Fluoropropane-1-sulfonyl chloride)

• Product Name: 1-Fluoropropane-1-sulfonyl chloride
• CAS No: 1783614-22-1
• MF: C₃H₆ClFO₂S
• MW: 160.594942569733
• CID: 5561941
• PubChem ID: 84716758
• Update Time: 2025-06-13

1-Fluoropropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1783614-22-1
• EN300-6939526
• SCHEMBL4138129
• 1-fluoropropane-1-sulfonyl chloride
• 1-Fluoropropane-1-sulfonyl chloride

• Inchi： 1S/C3H6ClFO2S/c1-2-3(5)8(4,6)7/h3H,2H2,1H3
• InChI Key： ODLYFIBVWFDFPI-UHFFFAOYSA-N
• SMILES： ClS(C(CC)F)(=O)=O

Computed Properties

• Exact Mass: 159.9761065g/mol
• Monoisotopic Mass: 159.9761065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-Fluoropropane-1-sulfonyl chloride

1-Fluoropropane-1-sulfonyl chloride (CAS No. 1783614-22-1): An Overview and Recent Advances

1-Fluoropropane-1-sulfonyl chloride (CAS No. 1783614-22-1) is a versatile and important compound in the field of organic synthesis and pharmaceutical research. This fluorinated sulfonyl chloride is characterized by its unique chemical structure, which includes a fluorine atom and a sulfonyl chloride functional group. These features make it an attractive reagent for various synthetic transformations and the development of novel pharmaceuticals.

The chemical structure of 1-Fluoropropane-1-sulfonyl chloride consists of a propyl chain with a fluorine atom at the terminal position and a sulfonyl chloride group attached to the same carbon. This arrangement imparts specific reactivity and selectivity to the molecule, making it valuable in the synthesis of fluorinated compounds, which are increasingly important in drug discovery and development.

Recent studies have highlighted the significance of fluorinated compounds in pharmaceutical research. Fluorine atoms can enhance the metabolic stability, lipophilicity, and bioavailability of drug molecules, thereby improving their therapeutic efficacy. 1-Fluoropropane-1-sulfonyl chloride serves as a key intermediate in the synthesis of such compounds, enabling researchers to introduce fluorine atoms into complex molecular frameworks with high precision.

In the context of organic synthesis, 1-Fluoropropane-1-sulfonyl chloride has been utilized in various reactions, including nucleophilic substitution, electrophilic addition, and coupling reactions. Its reactivity is influenced by the presence of the fluorine atom, which can modulate the electronic properties of the molecule and affect its interaction with other reagents. This versatility makes it a valuable tool for synthetic chemists working on the development of new materials and pharmaceuticals.

One notable application of 1-Fluoropropane-1-sulfonyl chloride is in the synthesis of fluorinated sulfonamides. Sulfonamides are an important class of compounds with diverse biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The introduction of a fluorine atom can enhance these properties by altering the electronic distribution around the sulfonamide group. Recent research has shown that 1-Fluoropropane-1-sulfonyl chloride can be used to synthesize novel fluorinated sulfonamides with improved pharmacological profiles.

Another area where 1-Fluoropropane-1-sulfonyl chloride has shown promise is in the development of prodrugs. Prodrugs are biologically inactive derivatives that are converted into active drugs within the body through metabolic processes. The use of 1-Fluoropropane-1-sulfonyl chloride in prodrug design can enhance the stability and solubility of drug molecules, leading to better pharmacokinetic properties and reduced side effects.

The synthesis of 1-Fluoropropane-1-sulfonyl chloride typically involves several steps, including the preparation of 1-fluoropropanesulfinic acid followed by chlorination to form the final product. These synthetic routes have been optimized to ensure high yields and purity, making it readily available for research purposes.

From a safety perspective, handling 1-Fluoropropane-1-sulfonyl chloride requires careful consideration due to its reactivity and potential hazards associated with sulfonyl chlorides. Proper safety protocols, such as working under inert conditions and using appropriate personal protective equipment (PPE), should be followed to ensure safe handling and storage.

In conclusion, 1-Fluoropropane-1-sulfonyl chloride (CAS No. 1783614-22-1) is a valuable reagent in organic synthesis and pharmaceutical research. Its unique chemical structure and reactivity make it an essential tool for synthesizing fluorinated compounds with improved biological properties. Ongoing research continues to explore new applications and synthetic strategies involving this compound, further cementing its importance in the field.